5-O-Demethyl-28-hydroxy-Avermectin A1a

• Molecular Formula: C48H72O15
• Molecular Weight: 889.1 g/mol
• InChI: InChI=1S/C48H72O15/c1-11-24(2)42-27(5)17-18-47(63-42)23-32-20-31(62-47)16-15-26(4)41(59-38-22-36(55-10)43(30(8)57-38)60-37-21-35(54-9)40(50)29(7)56-37)25(3)13-12-14-33-45(51)61-44-39(49)28(6)19-34(46(52)58-32)48(33,44)53/h12-15,17-19,24-25,27,29-32,34-45,49-51,53H,11,16,20-23H2,1-10H3/b13-12-,26-15-,33-14-/t24-,25-,27-,29-,30-,31+,32-,34-,35-,36-,37-,38-,39+,40-,41-,42+,43-,44+,45?,47+,48+/m0/s1
• InChIKey: ORIHAMOZRDYFCM-UPTFDXQGSA-N

5-O-Demethyl-28-hydroxy-Avermectin A1a Reference Standard

5-O-Demethyl-28-hydroxy-Avermectin A1a (CAS 96722-46-2) is a degradation product of Avermectin B1a, a macrocyclic lactone produced by Streptomyces avermitilis with potent anthelmintic and insecticidal properties . This compound is specifically utilized as an analytical reference standard for identifying and quantifying degradation pathways in environmental fate studies, metabolism research, and stability assessments .

Degradant reference standard for Avermectin B1a / Abamectin

Supports stability-indicating HPLC method development

For impurity profiling and environmental fate studies

Generic Standard Substitution Risk

Direct substitution with the parent compound Avermectin B1a or other avermectin analogs (e.g., Ivermectin, Abamectin) is not feasible when the research objective requires precise identification, quantification, or study of this specific degradation product. The compound possesses distinct physicochemical properties—including a lower LogP value and altered hydrogen bonding capacity—that differentiate its environmental mobility and analytical behavior from the parent molecule . Furthermore, using a non-degradation standard would confound the interpretation of metabolic and environmental fate studies, where this compound serves as a critical marker .

Target Standard

5-O-Demethyl-28-hydroxy-Avermectin A1a

LogP ~3.3, 4 HBD, 15 HBA

m/z 889.08

Generic Substitute

Avermectin B1a parent standard

Higher lipophilicity, different H-bond profile

m/z 873.08

Retention shift and mass mismatch risk system suitability failure, inaccurate peak ID, and non-compliance with ICH Q3A/B impurity reporting. Procure only the characterized degradant standard.

5-O-Demethyl-28-hydroxy-Avermectin A1a Selection Criteria

Molecular Identity and Pathway Distinction

The compound is offered with a purity of ≥98% as an analytical standard, which is essential for accurate quantification in environmental and metabolic studies. In contrast, the parent compound Avermectin B1a is typically supplied at >99% purity for bioactivity studies .

Molecular Identity

Cross-study comparable

Target:C₄₈H₇₂O₁₅, 889.08 g/mol

28-OH ivermectin aglycone:C₄₈H₇₄O₁₅, 891.11 g/mol

epi-Avermectin B1a:C₄₈H₇₂O₁₄, 873.08 g/mol

Ensures correct degradant identification in complex matrices.

MW differences -2.03 and +16.00 g/mol distinguish related species.

Evidence Dimension	Purity Grade
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Avermectin B1a: >99% (HPLC)
Quantified Difference	≥98% vs >99%
Conditions	Vendor specifications (InvivoChem, BioAustralis)

Why This Matters

The high purity of the degradation product standard minimizes interference in analytical assays, ensuring reliable detection and quantification of this specific marker in complex matrices.

Chromatographic Resolution Properties

The compound exhibits a LogP of 3.3, which is significantly lower than the LogP of the parent Avermectin B1a (6.51) and Ivermectin B1a (5.60) . This reduction in lipophilicity suggests altered environmental fate, including decreased soil adsorption and potentially different bioavailability profiles.

Chromatographic Resolution

Class-level inference

LogP3.3

H-Bond Donors4

H-Bond Acceptors15

Supports rational HPLC method optimization for degradant separation.

In silico prediction; experimental LogP validation recommended.

Evidence Dimension	Octanol-Water Partition Coefficient (LogP)
Target Compound Data	3.3
Comparator Or Baseline	Avermectin B1a: 6.51; Ivermectin B1a: 5.60
Quantified Difference	LogP reduction of 3.21 vs. Avermectin B1a; 2.30 vs. Ivermectin B1a
Conditions	Calculated/predicted values from vendor datasheets and database entries

Why This Matters

The lower LogP indicates that this degradation product will partition differently in environmental and biological systems, making it a distinct marker for tracking avermectin breakdown and mobility.

High Purity Reference Material for Quantitation

The compound has a molecular weight of 889.08 g/mol and contains 4 hydrogen bond donors and 15 acceptors, compared to Avermectin B1a with MW 873.1 g/mol, 3 HBD, and 14 HBA . These differences facilitate distinct chromatographic retention and mass spectrometric detection, enabling selective monitoring in complex samples.

Purity for Quantitation

Supporting evidence

≥98%

Fit for quantitative stability-indicating HPLC use.

Differs from biologically inactivated degradants; purity supports accurate quantitation.

Evidence Dimension	Molecular Weight & Hydrogen Bonding
Target Compound Data	MW: 889.08 g/mol; HBD: 4; HBA: 15
Comparator Or Baseline	Avermectin B1a: MW 873.1 g/mol; HBD: 3; HBA: 14
Quantified Difference	MW increase of 15.98 g/mol; HBD increase of 1; HBA increase of 1
Conditions	Vendor specifications (InvivoChem, BioAustralis) and PubChem data

Why This Matters

The distinct physicochemical signature ensures that this degradation product can be resolved from the parent compound in analytical workflows, which is critical for accurate environmental monitoring and metabolism studies.

Role as a Specific Degradation Marker in Environmental and Metabolic Studies

This compound is explicitly identified as a degradation product of Avermectin B1a, not a bioactive analog. Studies on avermectin degradation show that the parent compound undergoes photolysis and microbial breakdown to form multiple products, including 5-O-demethyl-28-hydroxy-Avermectin A1a [1]. In contrast, the parent compound Avermectin B1a is the primary bioactive component with potent anthelmintic activity (EC50 values in the nM range) [2].

Evidence Dimension	Biological Activity / Functional Role
Target Compound Data	Degradation product; activity data not reported
Comparator Or Baseline	Avermectin B1a: Potent anthelmintic activity (e.g., EC50 ~ 0.1-1 nM in nematode assays)
Quantified Difference	Qualitative difference: degradation marker vs. bioactive parent
Conditions	Inferred from degradation studies and known avermectin pharmacology

Why This Matters

This compound serves a fundamentally different research purpose than bioactive avermectins: it is a tool for tracking degradation and metabolism, not for evaluating anthelmintic efficacy.

• [1] Maynard, M. S., et al. (1991). Photodegradation of avermectin B1a thin films on glass. Journal of Agricultural and Food Chemistry, 39(7), 1295-1300. View Source
• [2] Cully, D. F., et al. (1991). Solubilization and characterization of a high affinity ivermectin binding site from Caenorhabditis elegans. Molecular Pharmacology, 40(3), 326-332. View Source

5-O-Demethyl-28-hydroxy-Avermectin A1a Applications

Stability-Indicating HPLC Quantitation

Use this high-purity (≥98%) standard to develop and validate LC-MS/MS methods for detecting and quantifying this specific degradation product in environmental samples. The distinct LogP of 3.3 ensures different extraction and chromatographic behavior compared to the parent compound, enabling precise monitoring of avermectin breakdown pathways and assessment of environmental persistence.

Impurity Profiling for Regulatory Submissions

Employ this compound as an analytical reference to identify and quantify this metabolite in biological matrices (e.g., plasma, tissues, milk) following avermectin exposure. Its increased molecular weight (889.08 g/mol) and altered hydrogen bonding capacity provide a unique mass spectrometric signature that differentiates it from the parent drug and other metabolites, ensuring accurate residue depletion studies in food safety and veterinary medicine .

Environmental Fate and Metabolic Pathway Tracer

Incorporate this degradation product standard into forced degradation studies of avermectin formulations. The compound serves as a critical marker for assessing photolytic and oxidative stability, given that avermectin B1a is known to undergo rapid photodegradation (half-life <12 hours in sunlight) [1]. The distinct chromatographic retention time and MS fragmentation pattern of this standard enable robust method validation for stability-indicating assays in pharmaceutical and agrochemical quality control.

Application

Selection Property

Validation Focus

Stability-Indicating HPLC Quantitation

High-purity reference material

ICH Q2(R1) specificity and linearity

Impurity Profiling for Regulatory Submissions

Authentic degradant standard

Definitive identification via LC-MS/MS

Environmental Fate and Metabolic Pathway Tracer

Unique molecular identity

Degradation pathway monitoring

Forced Degradation Stress Testing Standard

Well-characterized reference standard

Spike-and-recovery peak identification

• [1] Maynard, M. S., et al. (1991). Photodegradation of avermectin B1a thin films on glass. Journal of Agricultural and Food Chemistry, 39(7), 1295-1300. View Source